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Compound of Interest

Compound Name: Tolbutamide-d9

Cat. No.: B8135477

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
sources of Tolbutamide-d9, a deuterated analog of the sulfonylurea drug Tolbutamide. This
guide is intended to assist researchers, scientists, and drug development professionals in
selecting the appropriate internal standard for the quantitative analysis of Tolbutamide in
various biological matrices. Tolbutamide-d9 is a critical tool in pharmacokinetic, drug
metabolism, and bioequivalence studies, enabling accurate and precise measurements by
mass spectrometry-based assays.

Introduction to Tolbutamide-d9

Tolbutamide-d9 (N-[(butyl-d9-amino)carbonyl]-4-methyl-benzenesulfonamide) is a stable
isotope-labeled version of Tolbutamide where nine hydrogen atoms on the butyl group have
been replaced with deuterium. This isotopic labeling results in a mass shift of +9 Da compared
to the unlabeled parent compound. When used as an internal standard in analytical methods
such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass
Spectrometry (LC-MS), Tolbutamide-d9 co-elutes with Tolbutamide but is readily
distinguishable by its higher mass. This co-elution helps to compensate for variations in sample
preparation, injection volume, and ionization efficiency, thereby improving the accuracy and
precision of quantification.[1][2]

Commercial Sources and Quantitative Data
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Several reputable suppliers offer Tolbutamide-d9 for research purposes. While the general
quality is high, there are variations in the provided specifications. Researchers should always
consult the lot-specific Certificate of Analysis (CoA) for the most accurate and up-to-date
information. The following table summarizes the available quantitative data from prominent

suppliers.
Formula ] ] Available
. CAS Molecular . Isotopic Chemical .
Supplier Weight ( . . Quantitie
Number Formula Purity Purity
g/mol )
=299%
deuterated
Cayman 1219794- Ci12H9D9oN:2 1mg, 5
] 279.4 forms (d1- >98%][3]
Chemical 57-6 0sS mg, 10 mg
d9); <1%
do[3]
Not _
MedchemE  1219794- C12H9D9oN:2 o Inquire for
279.4 explicitly 99.0% )
Xpress 57-6 0OsS sizes
stated
Santa Cruz Not Not )
) 1219794- C12H9oD9N:2 . . Inquire for
Biotechnol 279.4 explicitly explicitly )
57-6 0OsS sizes
ogy stated stated
CDN 1219794- C12H9DoN:2 98 atom % 5mg, 10
279.4 >98%
Isotopes 57-6 OsS D mg
Toronto
Research Not Not
_ 1219794- C12D9H7N:2 o o 1 mg, 10
Chemicals 309.39 explicitly explicitly
57-6 OsS mg, 25 mg
(LGC stated stated
Standards)

Note: The information in this table is based on publicly available data and may not reflect the
most current specifications. It is crucial to obtain the Certificate of Analysis for the specific lot
being purchased.

Experimental Protocols
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The following section provides a detailed methodology for a typical bioanalytical experiment

using a deuterated internal standard for the quantification of Tolbutamide in a biological matrix

(e.g., human serum or plasma) by LC-MS/MS. This protocol is adapted from established

methods for similar analytes.

Preparation of Stock and Working Solutions

Tolbutamide Stock Solution (1 mg/mL): Accurately weigh and dissolve Tolbutamide in
methanol.

Tolbutamide-d9 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Tolbutamide-d9 in methanol.

Working Standard Solutions: Serially dilute the Tolbutamide stock solution with a suitable
solvent (e.g., 50% methanol in water) to prepare a series of calibration standards at
concentrations ranging from the lower limit of quantification (LLOQ) to the upper limit of
guantification (ULOQ).

Internal Standard Working Solution: Dilute the Tolbutamide-d9 stock solution to a fixed
concentration (e.g., 100 ng/mL) in the same solvent as the working standards.

Sample Preparation (Protein Precipitation)

Pipette 50 pL of the biological matrix (e.g., serum, plasma), calibration standard, or quality
control (QC) sample into a microcentrifuge tube.

Add 50 pL of the Internal Standard Working Solution to each tube (except for blank samples,
to which 50 pL of the dilution solvent is added).

Vortex briefly to mix.

Add 200 pL of cold acetonitrile to each tube to precipitate proteins.
Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate.
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Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

Vortex to ensure complete dissolution.

Inject a portion of the reconstituted sample (e.g., 5-10 pL) into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization for specific

instrumentation.

e Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pum) is commonly used.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A linear gradient from low to high organic content (e.g., 5% to 95% B) over
several minutes.

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 40°C.

e Mass Spectrometry (MS):

lon Source: Electrospray lonization (ESI) in positive or negative ion mode (optimization is
recommended).

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

» Tolbutamide: m/z 271.1 - 172.1 (quantifier), 271.1 - 91.1 (qualifier).

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8135477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Tolbutamide-d9: m/z 280.1 — 172.1 (quantifier), 280.1 - 91.1 (qualifier).

o lon Source Parameters: Optimize parameters such as ion spray voltage, temperature, and
gas flows for maximum sensitivity.

Visualizations
Logical Workflow for Selecting a Tolbutamide-d9 Source

The following diagram illustrates the decision-making process for selecting a suitable
commercial source of Tolbutamide-d9 based on research needs.
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Caption: Decision workflow for Tolbutamide-d9 supplier selection.

Experimental Workflow for Bioanalytical Quantification

This diagram outlines the key steps in a typical bioanalytical workflow for quantifying
Tolbutamide using Tolbutamide-d9 as an internal standard.

Click to download full resolution via product page

Caption: Bioanalytical workflow for Tolbutamide quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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